![molecular formula C12H24N2O2S B7508919 1-(4-Methylpiperidin-1-yl)sulfonylazepane](/img/structure/B7508919.png)
1-(4-Methylpiperidin-1-yl)sulfonylazepane
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Overview
Description
1-(4-Methylpiperidin-1-yl)sulfonylazepane, commonly known as MSZ, is a chemical compound that has been widely used in scientific research. It is a potent and selective blocker of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain sensation. MSZ has been shown to be effective in a number of preclinical studies, and it has the potential to be used in the development of new pain medications.
Mechanism of Action
MSZ works by binding to the 1-(4-Methylpiperidin-1-yl)sulfonylazepane channel and blocking the flow of ions through the channel. This prevents the transmission of pain signals, which can provide relief from pain. MSZ is a potent blocker of the this compound channel, and it has been shown to be effective in a number of preclinical studies.
Biochemical and Physiological Effects:
MSZ has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of inflammatory mediators, such as prostaglandins and cytokines, which can contribute to pain and inflammation. MSZ has also been shown to reduce the activity of nociceptors, which are the sensory neurons that transmit pain signals. Additionally, MSZ has been shown to have anti-cancer properties, and it has been investigated as a potential treatment for cancer pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MSZ in lab experiments is its potency and selectivity for the 1-(4-Methylpiperidin-1-yl)sulfonylazepane channel. This makes it a valuable tool for studying the role of this channel in pain sensation. Additionally, MSZ has been shown to be effective in a number of preclinical studies, which suggests that it has potential as a therapeutic agent. However, there are some limitations to using MSZ in lab experiments. For example, it is a complex compound that requires expertise in organic chemistry to synthesize. Additionally, MSZ has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on MSZ. One area of interest is the development of new pain medications based on the 1-(4-Methylpiperidin-1-yl)sulfonylazepane channel. MSZ has shown promise as a tool for studying the this compound channel, and it may be possible to develop new drugs that target this channel for the treatment of pain. Another area of interest is the investigation of MSZ as a potential treatment for cancer pain. MSZ has been shown to have anti-cancer properties, and it may be possible to develop new therapies that target both pain and cancer. Finally, further research is needed to better understand the safety and efficacy of MSZ in humans. Clinical trials will be needed to determine whether MSZ is a safe and effective treatment for pain.
Synthesis Methods
The synthesis of MSZ involves several steps, starting with the reaction of 4-methylpiperidine with chlorosulfonic acid to form 4-methylpiperidin-1-ylsulfonyl chloride. This intermediate is then reacted with azepane to form MSZ. The synthesis of MSZ is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
MSZ has been used extensively in scientific research to study the 1-(4-Methylpiperidin-1-yl)sulfonylazepane ion channel. The this compound channel is involved in the transmission of pain signals, and it has been implicated in a number of pain-related conditions, including neuropathic pain, inflammatory pain, and cancer pain. MSZ has been shown to be effective in blocking the this compound channel, which makes it a valuable tool for studying the role of this channel in pain sensation.
Properties
IUPAC Name |
1-(4-methylpiperidin-1-yl)sulfonylazepane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O2S/c1-12-6-10-14(11-7-12)17(15,16)13-8-4-2-3-5-9-13/h12H,2-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCUSTJTZWDZQSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)N2CCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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